3-(4-fluorophenyl)-N-(3-methoxyphenyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(4-fluorophenyl)-N-(3-methoxyphenyl)propanamide, also known as FMP, is a compound that belongs to the class of amides. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience.
Mechanism of Action
The exact mechanism of action of 3-(4-fluorophenyl)-N-(3-methoxyphenyl)propanamide is not fully understood. However, it is believed to act by modulating the activity of certain neurotransmitters in the brain, such as gamma-aminobutyric acid (GABA) and glutamate. This compound has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of pro-inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to decrease the levels of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines. This compound has also been shown to decrease the levels of oxidative stress markers and increase the levels of antioxidant enzymes. Additionally, this compound has been shown to improve cognitive function and memory in animal models.
Advantages and Limitations for Lab Experiments
3-(4-fluorophenyl)-N-(3-methoxyphenyl)propanamide has several advantages for lab experiments. It is easy to synthesize and has a high purity level. This compound is also stable under various conditions and has a long shelf life. However, this compound has some limitations as well. It is a relatively new compound, and its toxicity and safety profile are not fully understood. Additionally, this compound has limited solubility in water, which can make it challenging to use in certain experiments.
Future Directions
There are several future directions for research on 3-(4-fluorophenyl)-N-(3-methoxyphenyl)propanamide. One area of interest is the development of this compound-based drugs for the treatment of neurodegenerative disorders. Another area of interest is the investigation of this compound as a diagnostic tool for cancer. Additionally, further studies are needed to understand the toxicity and safety profile of this compound and its potential side effects. The development of new synthesis methods for this compound and its derivatives is also an area of interest for future research.
Conclusion:
In conclusion, this compound is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. The synthesis method of this compound involves the reaction of 4-fluoroacetophenone and 3-methoxybenzaldehyde. This compound has been extensively studied for its potential therapeutic applications, including anticonvulsant, analgesic, and anti-inflammatory properties. This compound has several advantages for lab experiments, including ease of synthesis and stability. However, its toxicity and safety profile are not fully understood. Future research on this compound is needed to understand its potential applications fully.
Synthesis Methods
The synthesis of 3-(4-fluorophenyl)-N-(3-methoxyphenyl)propanamide involves the reaction of 4-fluoroacetophenone and 3-methoxybenzaldehyde in the presence of sodium hydride and N,N-dimethylformamide. The reaction yields this compound as a white solid with a melting point of 112-114°C. The purity of the compound can be confirmed by using analytical techniques such as high-performance liquid chromatography and nuclear magnetic resonance spectroscopy.
Scientific Research Applications
3-(4-fluorophenyl)-N-(3-methoxyphenyl)propanamide has been extensively studied for its potential therapeutic applications. It has been shown to possess anticonvulsant, analgesic, and anti-inflammatory properties. This compound has also been investigated for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Additionally, this compound has been evaluated for its potential as a diagnostic tool for cancer.
properties
IUPAC Name |
3-(4-fluorophenyl)-N-(3-methoxyphenyl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16FNO2/c1-20-15-4-2-3-14(11-15)18-16(19)10-7-12-5-8-13(17)9-6-12/h2-6,8-9,11H,7,10H2,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MEDPAMUPQYNWNR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)CCC2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16FNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.